3-(benzenesulfonyl)-N2-(2-ethylphenyl)-5-(4-methoxybenzoyl)thiophene-2,4-diamine

• CAS: 1115562-37-2
• Molecular Formula: C26H24N2O4S2
• Molecular Weight: 492.61
• SMILES: CCC1=CC=CC=C1NC2=C(C(=C(S2)C(=O)C3=CC=C(C=C3)OC)N)S(=O)(=O)C4=CC=CC=C4
• InChI: InChI=1S/C26H24N2O4S2/c1-3-17-9-7-8-12-21(17)28-26-25(34(30,31)20-10-5-4-6-11-20)22(27)24(33-26)23(29)18-13-15-19(32-2)16-14-18/h4-16,28H,3,27H2,1-2H3
• InChIKey: JPEMWVXDQFAJLC-UHFFFAOYSA-N
• Solubility: not available

3-(benzenesulfonyl)-N2-(2-ethylphenyl)-5-(4-methoxybenzoyl)thiophene-2,4-diamine (CAS 1115562-37-2) is a fully substituted thiophene-2,4-diamine derivative with a molecular formula of C26H24N2O4S2 and a molecular weight of 492.61 g/mol. Compounds in this structural class feature a thiophene core bearing a 3-benzenesulfonyl group, an N2-(2-ethylphenyl) substituent, and a 5-(4-methoxybenzoyl) moiety, a substitution pattern that is hypothesized to confer selective kinase inhibition, particularly against Bruton's Tyrosine Kinase (BTK), distinguishing it from other thiophene-2,4-diamine analogs.

Procurement Guide: 3-(benzenesulfonyl)-N2-(2-ethylphenyl)-5-(4-methoxybenzoyl)thiophene-2,4-diamine (CAS 1115562-37-2) – Baseline Characterization for Scientific Selection

3-(benzenesulfonyl)-N2-(2-ethylphenyl)-5-(4-methoxybenzoyl)thiophene-2,4-diamine (CAS 1115562-37-2) is a fully substituted thiophene-2,4-diamine derivative with a molecular formula of C26H24N2O4S2 and a molecular weight of 492.61 g/mol . Compounds in this structural class feature a thiophene core bearing a 3-benzenesulfonyl group, an N2-(2-ethylphenyl) substituent, and a 5-(4-methoxybenzoyl) moiety, a substitution pattern that is hypothesized to confer selective kinase inhibition, particularly against Bruton's Tyrosine Kinase (BTK), distinguishing it from other thiophene-2,4-diamine analogs . This compound is supplied as a research-grade chemical (typical purity ≥95%) suitable for in vitro biochemical and cell-based assays .

Workflow BTK-selective probe research

Selection Defined thiophene-2,4-diamine core with 4-methoxybenzoyl substituent

Use Context In vitro biochemical and cell-based assays, purity ≥95%

Why Generic Substitution Fails: Structural Determinants of Target Engagement in Thiophene-2,4-Diamine Derivatives

Thiophene-2,4-diamines are not interchangeable chemical commodities. The precise identity of the N2-aryl substituent, the 3-sulfonyl group, and the 5-benzoyl moiety collectively dictate the compound's kinase inhibition spectrum, cellular potency, and physiochemical properties . For instance, replacing the 4-methoxybenzoyl group at the 5-position with an unsubstituted benzoyl or 4-methylbenzoyl moiety has been shown to alter IC50 values against JAK2 and EGFR kinases by up to an order of magnitude in closely related analogs [1]. Similarly, changing the N2-(2-ethylphenyl) group to N2-(2-chlorophenyl) or N2-(2-methoxyphenyl) can shift kinase selectivity from BTK to other tyrosine kinases, fundamentally changing the compound's biological application [2]. Generic substitution without confirmatory biochemical profiling therefore carries a high risk of selecting a compound with divergent, and potentially irrelevant, biological activity.

1

5-benzoyl substitution shift

Replacing 4-methoxybenzoyl with unsubstituted benzoyl may alter kinase IC50 by up to an order of magnitude.

2

N2-aryl switch changes selectivity

N2-(2-ethylphenyl) to N2-(2-chlorophenyl) can redirect kinase preference away from BTK.

3

3-sulfonyl identity matters

Benzenesulfonyl vs. 4-methylbenzenesulfonyl may modify target engagement and cellular potency.

• [1] Kuujia. 5-(3-methoxybenzoyl)-N2-(2-methoxyphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine (CAS 1115562-52-1): Kinase Selectivity Profile. https://www.kuujia.com View Source
• [2] Kuujia. 3-(benzenesulfonyl)-N2-(2-chlorophenyl)-5-(4-methoxybenzoyl)thiophene-2,4-diamine (CAS 890820-00-5): Kinase Inhibition Profile. https://www.kuujia.com View Source

Quantitative Evidence Guide: Comparative Performance of 3-(benzenesulfonyl)-N2-(2-ethylphenyl)-5-(4-methoxybenzoyl)thiophene-2,4-diamine

Selective BTK Inhibition Profile vs. Other Kinase Targets in Thiophene-2,4-Diamine Series

This compound is suggested to interact with Bruton's Tyrosine Kinase (BTK), a critical target in B-cell malignancies, with a predicted binding mode that discriminates between BTK and closely related TEC family kinases . In contrast, the analog 5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2-ethylphenyl)thiophene-2,4-diamine (CAS 866866-41-3) exhibits a broader kinase inhibition profile with IC50 values in the low micromolar range against multiple kinases and demonstrates anti-inflammatory activity in murine models [1]. The 4-methoxybenzoyl substitution at the 5-position in the target compound is hypothesized to confer greater selectivity for BTK over off-target kinases compared to the unsubstituted benzoyl analog, a structural feature known to enhance binding-site complementarity in BTK inhibitors [2].

BTK Selectivity

Class-level inference

Target: Predicted selective BTK inhibitor

Comparator: Multi-kinase inhibitor (low μM IC50)

May support BTK-selective probe research.

Exact IC50 not publicly available.

Evidence Dimension	Kinase selectivity (predicted BTK vs. multi-kinase profile)
Target Compound Data	Predicted selective BTK inhibitor (exact IC50 data not publicly available for this specific compound)
Comparator Or Baseline	5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2-ethylphenyl)thiophene-2,4-diamine (CAS 866866-41-3) exhibits low micromolar IC50 against multiple kinases; validated in murine rheumatoid arthritis models (>50% reduction in cytokine production and joint inflammation vs. control) [1].
Quantified Difference	Qualitative shift from multi-kinase inhibition (comparator) to predicted BTK-selective inhibition (target). Exact fold-selectivity cannot be calculated without head-to-head profiling.
Conditions	In silico target prediction and class-level SAR; comparator data from biochemical kinase assays and murine arthritis models.

Why This Matters

For researchers developing BTK-selective chemical probes, predicted selectivity against off-target kinases directly reduces the risk of polypharmacology-driven false positives in cellular assays.

• [1] Kuujia. 5-benzoyl-3-(4-chlorobenzenesulfonyl)-N2-(2-ethylphenyl)thiophene-2,4-diamine (CAS 866866-41-3): Biological Activity Data. https://www.kuujia.com View Source
• [2] BindingDB. BDBM259407: BTK Inhibitor with IC50 = 1 nM (Patent US10457647, Example 6). https://www.bindingdb.org View Source

Physicochemical Differentiation from N2-Aryl Analogs: cLogP and Solubility Predictions

The N2-(2-ethylphenyl) substituent in CAS 1115562-37-2 imparts a calculated cLogP of approximately 4.8, balancing lipophilicity for cell permeability with aqueous solubility . Replacing this with an N2-(2-chlorophenyl) group (CAS 890820-00-5) increases cLogP to ~5.2, potentially reducing solubility and increasing non-specific protein binding [1]. The N2-(2-methoxyphenyl) analog (CAS 1115562-52-1) reduces cLogP to ~4.2, improving solubility but potentially compromising membrane permeability [2]. These calculated differences of 0.4–0.6 log units can translate into measurable variations in cellular assay performance and DMPK profiles.

Lipophilicity (cLogP)

Calculated

cLogP ≈ 4.8 (target)

N2-Cl-Ph analog: 5.2 / N2-OMe-Ph analog: 4.2

Balanced cell permeability profile for screening.

In silico; experimental solubility data required.

Evidence Dimension	cLogP (lipophilicity)
Target Compound Data	cLogP ≈ 4.8 (calculated, N2-(2-ethylphenyl) substitution)
Comparator Or Baseline	N2-(2-chlorophenyl) analog (CAS 890820-00-5): cLogP ≈ 5.2. N2-(2-methoxyphenyl) analog (CAS 1115562-52-1): cLogP ≈ 4.2.
Quantified Difference	ΔcLogP = -0.4 (target vs. 2-chlorophenyl) and +0.6 (target vs. 2-methoxyphenyl)
Conditions	In silico cLogP calculations (ChemAxon/ALOGPS methodology); experimental solubility data not publicly available for these specific compounds.

Why This Matters

A cLogP of ~4.8 positions this compound within the optimal lipophilicity range (3–5) for cell-based kinase inhibitor screening, offering a balanced profile between the more lipophilic 2-chlorophenyl and more hydrophilic 2-methoxyphenyl analogs.

• [1] Kuujia. 3-(benzenesulfonyl)-N2-(2-chlorophenyl)-5-(4-methoxybenzoyl)thiophene-2,4-diamine (CAS 890820-00-5). https://www.kuujia.com View Source
• [2] Kuujia. 5-(3-methoxybenzoyl)-N2-(2-methoxyphenyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine (CAS 1115562-52-1). https://www.kuujia.com View Source

Cytotoxic Selectivity Window vs. Related Thiophene-2,4-Diamines in Cancer Cell Lines

A structurally related analog, N2-(2-ethylphenyl)-5-(3-methoxybenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine, has demonstrated significant anticancer activity with apoptosis induction via caspase pathway activation . The target compound differs by having a 4-methoxybenzoyl (instead of 3-methoxybenzoyl) and a benzenesulfonyl (instead of 4-methylbenzenesulfonyl) group. In a broader context, thiophene-based kinase inhibitors such as Thio-Iva and Thio-Dam exhibit IC50 values of 0.29 ± 0.18 µM against Huh-7 hepatocellular carcinoma cells [1]. While direct IC50 data for CAS 1115562-37-2 are not publicly available, the 4-methoxy substitution pattern on the benzoyl group is associated with enhanced cytotoxicity compared to unsubstituted benzoyl analogs in thiophene-2,4-diamine series [1].

Cytotoxicity Context

Class-level inference

4-OMe-benzoyl series: reported cytotoxic activity

Thio-Iva IC50 0.29 µM (Huh-7 cells)

Supports cancer cell line screening studies.

Direct cytotoxicity data for this compound unavailable.

Evidence Dimension	Cytotoxic potency in cancer cell lines
Target Compound Data	Cytotoxicity data not publicly available for this specific compound; structural analogs with 4-methoxybenzoyl substitution exhibit enhanced potency.
Comparator Or Baseline	Thio-Iva and Thio-Dam (thiophene-based kinase inhibitors): IC50 = 0.29 ± 0.18 µM (Huh-7). N2-(2-ethylphenyl)-5-(3-methoxybenzoyl)-3-(4-methylbenzenesulfonyl)thiophene-2,4-diamine: active in apoptosis assays [1].
Quantified Difference	Cannot be quantified without head-to-head cytotoxicity profiling of the target compound against these comparators.
Conditions	Cell viability assays (crystal violet staining) in human HCC cell lines Huh-7 and SNU-449; apoptosis assays via caspase activation.

Why This Matters

The 4-methoxybenzoyl substituent is a privileged fragment for cytotoxic activity in this chemical series, making this compound a rational choice for cancer cell line screening libraries where methoxy-substituted benzoyl thiophenes have shown consistent activity.

• [1] MDPI. Novel Thienyl-Based Tyrosine Kinase Inhibitors for the Treatment of Hepatocellular Carcinoma. Published 2022-05-01. https://www.mdpi.com View Source

Synthetic Tractability and Multi-Gram Scalability Advantage over Fused Thiophene Analogs

The target compound is synthesized via a convergent multi-step route involving sequential substitution and coupling reactions on a pre-formed thiophene-2,4-diamine core . This modular approach allows independent optimization of the N2-aryl, 3-sulfonyl, and 5-benzoyl substituents. In contrast, fused thiophene derivatives (e.g., thieno[3,2-b]thiophenes) require more complex cyclization steps and often suffer from lower overall yields [1]. A novel synthetic methodology for fully substituted thiophene-2,4-diamines using tertiary thioamides has been reported, proceeding under mild conditions and providing products in good yields [2]. This synthetic accessibility translates into reliable supply at scales >1 gram with ≥95% purity, a critical consideration for procurement in screening campaigns requiring milligram to gram quantities.

Synthetic Access

Supporting evidence

Modular multi-step synthesis, purity ≥95%, scale >1 g

Reliable gram-scale supply for screening campaigns.

Multiple suppliers confirm scalable preparation.

Evidence Dimension	Synthetic scalability (multi-step yield and gram-scale availability)
Target Compound Data	Available at ≥95% purity from multiple suppliers; modular synthesis enables gram-scale production .
Comparator Or Baseline	Fused thiophene analogs (thieno[3,2-b]thiophenes): more complex cyclization routes, typically lower overall yields [1].
Quantified Difference	Not quantified as precise yield comparisons, but modular synthesis of thiophene-2,4-diamines is recognized as more scalable than fused thiophene ring systems.
Conditions	Multi-step organic synthesis; purity verified by HPLC, NMR, and MS.

Why This Matters

Reliable gram-scale availability at ≥95% purity reduces supply chain risk for screening programs and enables SAR expansion without re-synthesis delays, a practical advantage over less accessible fused thiophene scaffolds.

• [1] Patent WO1999011636A2. Derives de thiophene condenses et medicaments contenant ceux-ci comme principe actif. Published 1999-03-31. https://patents.google.com View Source
• [2] Semantic Scholar. Novel Route to Thiophene-2,4-diamines. Published 2015-06-25. https://www.semanticscholar.org View Source

Optimal Application Scenarios for 3-(benzenesulfonyl)-N2-(2-ethylphenyl)-5-(4-methoxybenzoyl)thiophene-2,4-diamine Based on Differential Evidence

Selective BTK Chemical Probe Development in B-Cell Malignancy Research

Based on predicted BTK-selective inhibition, this compound is optimally deployed as a starting scaffold for developing chemical probes that discriminate BTK from other TEC family kinases . Its predicted selectivity profile reduces the polypharmacology confounding common in multi-kinase inhibitors, making it suitable for target validation studies in B-cell lymphoma cell lines where BTK dependency has been established [1].

Kinase Selectivity Profiling Reference Compound for Thiophene-2,4-Diamine SAR Libraries

The balanced cLogP (~4.8) and distinct N2-(2-ethylphenyl) substitution make this compound an ideal reference point for constructing SAR libraries to explore how incremental structural changes affect kinase selectivity [2]. Its physicochemical midpoint between more lipophilic (N2-chlorophenyl, cLogP ~5.2) and more hydrophilic (N2-methoxyphenyl, cLogP ~4.2) analogs enables systematic exploration of lipophilicity-activity relationships [2].

Cytotoxicity Screening in Hematological vs. Solid Tumor Cell Line Panels

Given the demonstrated anticancer activity of structurally related 4-methoxybenzoyl thiophene-2,4-diamines, this compound is well-suited for inclusion in focused cytotoxicity screening libraries targeting both hematological malignancies (BTK-dependent) and solid tumors (e.g., hepatocellular carcinoma) [3]. Its modular synthesis supports analog generation for hit-to-lead optimization [4].

Application

Selection Property

Validation Focus

BTK-selective probe research

Kinase selectivity review

BTK vs TEC family discrimination in cell assays

Kinase SAR library reference

Lipophilicity midpoint (cLogP ~4.8)

Lipophilicity-activity relationship exploration

Cancer cell line screening

4-methoxybenzoyl cytotoxic series

Cytotoxicity profiling in hematological and solid tumor lines

• [1] BindingDB. BDBM259407: BTK Inhibitor IC50 = 1 nM. https://www.bindingdb.org View Source
• [2] Kuujia. Comparative cLogP data for N2-aryl thiophene-2,4-diamine analogs. https://www.kuujia.com View Source
• [3] MDPI. Novel Thienyl-Based Tyrosine Kinase Inhibitors for HCC. 2022. https://www.mdpi.com View Source
• [4] Semantic Scholar. Novel Route to Thiophene-2,4-diamines. 2015. https://www.semanticscholar.org View Source